Cas no 254887-18-8 (4-Bromo-1-(bromomethyl)-2-(methylsulfonyl)benzene)

• Product Name: 4-Bromo-1-(bromomethyl)-2-(methylsulfonyl)benzene
• CAS No: 254887-18-8
• MF: C₈H₈Br₂O₂S
• MW: 328.020919799805
• MDL: MFCD04037945
• CID: 246751
• PubChem ID: 2761074
• Update Time: 2025-04-19

4-Bromo-1-(bromomethyl)-2-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,4-bromo-1-(bromomethyl)-2-(methylsulfonyl)-
• 4-BROMO-1-(BROMOMETHYL)-2-(METHYLSULFONYL)BENZENE
• 4-BroMo-1-(broMoMethyl)-2-(Methylsulfonyl)-benzene
• N-[3-(TrifluoroMethylsulfonyl)phenyl]piperidine-4-aMine
• 1-bromo-4-bromomethyl-3-methanesulfonylbenzene
• 4-bromo-1-(bromomethyl)-2-(methylsulphonyl)benzene
• 4-bromo-1-bromomethyl-2-methanesulfonylbenzene
• AC1MC44B
• Ambpe2008170
• CTK4F5902
• SureCN2585091
• 4-bromo-1-(bromomethyl)-2-methylsulfonylbenzene
• PS-9938
• 4-Bromo-2-(methylsulphonyl)benzyl bromide
• PJFOHHNHJUOESV-UHFFFAOYSA-N
• 4-bromo-1-(bromomethyl)-2-methanesulfonylbenzene
• SCHEMBL2585091
• Benzene, 4-bromo-1-(bromomethyl)-2-(methylsulfonyl)-
• 4-Bromo-1-(bromomethyl)-2-(methanesulfonyl)benzene
• 4-bromo-1-bromomethyl-2-methanesulfonyl-benzene
• 254887-18-8
• 2-BROMO-4-CHLOROACETANILIDE
• AKOS015835559
• DTXSID20375525
• CS-0029750
• MFCD04037945
• 4-Bromo-1-bromomethyl-2-methylsulfonylbenzene
• A817875
• 4-Bromo-1-(bromomethyl)-2-(methylsulfonyl)benzene, AldrichCPR
• 4-Bromo-2-(methylsulfonyl)benzyl bromide
• 4-bromo-1-(bromomethyl)-2-methylsulfonyl-benzene
• FT-0676973
• DB-008374
• N-(4-Piperidyl)-3-trifluoromethylsulfonylaniline
• 4-Bromo-1-(bromomethyl)-2-(methylsulfonyl)benzene

• MDL： MFCD04037945
• Inchi： 1S/C8H8Br2O2S/c1-13(11,12)8-4-7(10)3-2-6(8)5-9/h2-4H,5H2,1H3
• InChI Key： PJFOHHNHJUOESV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1S(C)(=O)=O)Br

Computed Properties

• Exact Mass: 327.859
• Monoisotopic Mass: 325.861
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Melting Point: 124-126°C

4-Bromo-1-(bromomethyl)-2-(methylsulfonyl)benzene Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 22-36/37/39
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds